Cas no 865656-31-1 (3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one)

• Product Name: 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one
• CAS No: 865656-31-1
• MF: C₂₀H₂₀O₅S
• MW: 372.434804916382
• CID: 6163259
• PubChem ID: 2134367
• Update Time: 2025-09-23

3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one
• 865656-31-1
• CCG-29672
• SCHEMBL21555382
• 3-((4-(tert-butyl)phenyl)sulfonyl)-7-methoxy-2H-chromen-2-one
• AKOS001811968
• 3-(4-tert-butylphenyl)sulfonyl-7-methoxychromen-2-one
• 3-[(4-tert-butylphenyl)sulfonyl]-7-methoxy-2H-chromen-2-one
• F1601-0183

• Inchi： 1S/C20H20O5S/c1-20(2,3)14-6-9-16(10-7-14)26(22,23)18-11-13-5-8-15(24-4)12-17(13)25-19(18)21/h5-12H,1-4H3
• InChI Key： LBZCOYMCMYAPTQ-UHFFFAOYSA-N
• SMILES： S(C1C(=O)OC2C=C(C=CC=2C=1)OC)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 372.10314491g/mol
• Monoisotopic Mass: 372.10314491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 78Ų

Additional information on 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one

Introduction to 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one (CAS No. 865656-31-1)

3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one, identified by its Chemical Abstracts Service (CAS) number 865656-31-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This chromene derivative features a benzenesulfonyl group at the 3-position and a methoxy substituent at the 7-position, combined with a tert-butyl group on the aromatic ring adjacent to the sulfonyl moiety. The unique arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The chromene scaffold, characterized by a benzopyranone core, is well-documented for its broad spectrum of biological functions. Chromenes and their derivatives have been extensively studied for their potential applications in anti-inflammatory, antimicrobial, antioxidant, and anticancer therapies. The presence of the 4-tert-butylbenzenesulfonyl group in 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one enhances its interaction with biological targets by introducing a hydrophobic and electronically tunable moiety. This modification can influence the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.

The 7-methoxy substituent further modulates the electronic properties of the chromene ring, potentially affecting its reactivity and biological efficacy. Methoxy groups are commonly found in bioactive molecules due to their ability to stabilize negative charges and participate in hydrogen bonding interactions. In this context, the methoxy group in 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one may play a crucial role in modulating its pharmacokinetic profile and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the 4-tert-butylbenzenesulfonyl group can engage in π-stacking interactions with aromatic residues in protein targets, while the 7-methoxy group may interact through hydrogen bonding or electrostatic interactions. These insights have guided the design of more potent derivatives with improved pharmacological properties.

In vitro studies have demonstrated that derivatives of chromenes with sulfonyl groups exhibit significant anti-inflammatory effects by inhibiting key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The tert-butyl substituent in 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one may enhance its stability against metabolic degradation, thereby prolonging its biological activity. Additionally, the benzenesulfonyl moiety has been shown to possess herbicidal and fungicidal properties, which could be leveraged in agricultural applications or as scaffolds for novel antimicrobial agents.

The methoxy group at position 7 also contributes to the compound's versatility by allowing further derivatization through nucleophilic substitution or etherification reactions. This flexibility makes 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one a valuable building block for synthesizing novel heterocyclic compounds with tailored biological activities. Researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

Emerging research indicates that chromene derivatives can modulate signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural features of 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one, including its aromatic rings and functional groups, suggest that it may interfere with amyloid-beta aggregation or enhance cholinergic transmission. Preclinical studies are underway to evaluate its efficacy in animal models of these conditions.

The synthesis of 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one involves multi-step organic reactions, including sulfonation, methylation, and cyclization processes. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures rigorous characterization of the final product.

The compound's physicochemical properties, such as solubility in organic solvents and stability under various storage conditions, are critical factors influencing its formulation and application. Its high melting point suggests thermal stability, making it suitable for long-term storage without degradation. Additionally, its moderate polarity allows for solubilization in both aqueous and non-aqueous media, facilitating diverse formulation strategies.

Regulatory considerations play a significant role in the development of pharmaceutical compounds like 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one. Compliance with Good Manufacturing Practices (GMP) ensures consistent quality control throughout production. Toxicological assessments are conducted to evaluate potential side effects before human clinical trials can commence. These studies provide essential data on dosage thresholds, safety margins, and potential drug-drug interactions.

The future prospects of 3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one lie in its exploration as a lead compound for drug development programs. Its unique structural features offer opportunities for optimization through structure-based drug design approaches. Collaborative efforts between academic researchers and pharmaceutical companies are expected to accelerate progress toward clinical applications.

In conclusion,3-(4-tert-butylbenzenesulfonyl)-7-methoxy-2H-chromen-2-one (CAS No. 865656-31-1) represents a fascinating example of how structural modifications can enhance biological activity. Its potential applications span multiple therapeutic areas, driven by ongoing research into chromene derivatives' mechanisms of action. As synthetic methodologies advance and computational tools become more sophisticated,this compound will continue to be a valuable asset in medicinal chemistry endeavors.